Cas no 14273-46-2 ((2-Methylpyrimidin-5-yl)methanamine)

• Product Name: (2-Methylpyrimidin-5-yl)methanamine
• CAS No: 14273-46-2
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD10696906
• CID: 120281
• PubChem ID: 21294601
• Update Time: 2025-04-18

(2-Methylpyrimidin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Methylpyrimidin-5-yl)methanamine
• C-(2-Methyl-pyrimidin-5-yl)-methylamine
• 2-methyl-5-Pyrimidinemethanamine
• 5-(AMINOMETHYL)-2-METHYLPYRIMIDINE
• 5-Aminomethyl-2-methylpyrimidine
• 5-Pyrimidinemethanamine,2-methyl-
• (2-Methylpyrimidin-5-yl)
• 5-AMinoMethyl-2-Methylpyr...
• 5-AMinoMethyl-2-MethylpyriMidin
• 5-Pyrimidinemethanamine, 2-methyl- (9CI)
• 5-PYRIMIDINEMETHANAMINE, 2-METHYL-
• 1-(2-METHYLPYRIMIDIN-5-YL)METHANAMINE
• OYRGKUTZSTXSQS-UHFFFAOYSA-N
• STL553796
• 6982AA
• BBL100224
• (2-Methylpyrimidin-5-yl);methanamine
• PB14812
• HP23884
• ST1141040
• AB1010430
• 5-Pyrimidinemethanamine, 2
• 5-Pyrimidinemethanamine,2-methyl-(9CI)
• A885138
• AKOS012051062
• DTXSID60612087
• EN300-87957
• AS-41645
• FT-0762563
• AMY37661
• SCHEMBL1274437
• 14273-46-2
• MFCD10696906
• CS-0053510
• DB-063440

• MDL： MFCD10696906
• Inchi： 1S/C6H9N3/c1-5-8-3-6(2-7)4-9-5/h3-4H,2,7H2,1H3
• InChI Key： OYRGKUTZSTXSQS-UHFFFAOYSA-N
• SMILES： N1C(C)=NC=C(C=1)CN

Computed Properties

• Exact Mass: 123.08
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: -0.5

Experimental Properties

• Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81 ºC
• Boiling Point: 217.3±15.0 ºC (760 Torr),
• Flash Point: 107.6±7.6 ºC,
• Solubility: Soluble (140 g/l) (25 º C),